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Compound Name: Heptadecanenitrile
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For Researchers, Scientists, and Drug Development Professionals

Introduction

n-Heptadecanenitrile, also known as margaronitrile or 1-cyanohexadecane, is a long-chain
aliphatic nitrile. Its molecular structure, consisting of a 17-carbon chain with a terminal nitrile
group, imparts specific physical and chemical properties that are of interest in various fields of
research and development. This technical guide provides a comprehensive overview of the
known physical constants of n-heptadecanenitrile, details generalized experimental protocols
for their determination, and presents a relevant industrial pathway involving this class of
compounds.

Physical Constants of n-Heptadecanenitrile

The physical properties of n-heptadecanenitrile are crucial for its handling, application, and
the design of processes in which it is used as a reactant or intermediate. The following table
summarizes the key physical constants for this compound.
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Property Value Source
Molecular Formula Ci17H33N [1112]
Molecular Weight 251.45 g/mol [1][2]

Melting Point 34 °C ChemicalBook
Boiling Point 208 °C at 10 mmHg ChemicalBook
Density 0.8315 g/cm3 ChemicalBook
Refractive Index 1.4467 ChemicalBook
CAS Number 5399-02-0 [1]

InChl=1S/C17H33N/c1-2-3-4-
InChl 5-6-7-8-9-10-11-12-13-14-15- [1]
16-17-18/h2-16H2,1H3

ZXPWFWWSCFIFII-
InChIKey [1]
UHFFFAOYSA-N

Canonical SMILES CCCCCCCCCCCCCCCCC#HN  PubChem

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of n-
heptadecanenitrile.

e Mass Spectrometry: The electron ionization (El) mass spectrum of n-heptadecanenitrile is
available through the NIST WebBook.[1][3]

¢ Infrared (IR) Spectroscopy: The IR spectrum, showing characteristic nitrile stretching
vibrations, is also available from the NIST WebBook.[1] The C=N stretching band for nitriles
typically appears in the range of 2200-2300 cm~1.[4]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectral data for n-
heptadecanenitrile can be found in databases such as SpectraBase.[5]

Experimental Protocols
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The determination of the physical constants of n-heptadecanenitrile requires precise
experimental methodologies. Below are generalized protocols for measuring the key physical
properties of solid and liquid organic compounds.

Melting Point Determination

The melting point of n-heptadecanenitrile, which is a solid at room temperature, can be
determined using the capillary method.

Methodology:

Sample Preparation: A small, dry sample of n-heptadecanenitrile is finely ground and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus: A calibrated melting point apparatus is used.

e Procedure: The capillary tube is placed in the heating block of the apparatus. The
temperature is raised at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

o Determination: The melting range is recorded from the temperature at which the first drop of
liquid appears to the temperature at which the entire sample becomes a clear liquid. For a
pure substance, this range should be narrow.

Boiling Point Determination

The boiling point of n-heptadecanenitrile is provided at reduced pressure (10 mmHg), which is
a common practice for high molecular weight compounds to prevent decomposition at high
temperatures.

Methodology (Micro-boiling point):

o Sample Preparation: A small amount of the liquid sample (a few microliters) is placed in a
small test tube or capillary tube.

o Apparatus: A Thiele tube or a similar micro-boiling point apparatus is filled with a high-boiling
point liquid (e.g., mineral oil). A thermometer and the sample tube are immersed in the liquid.
A smaller, inverted capillary tube is placed inside the sample tube.
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Procedure: The apparatus is heated gently. As the temperature rises, a stream of bubbles
will emerge from the inverted capillary. The heating is then stopped.

Determination: The boiling point is the temperature at which the liquid just begins to re-enter
the inverted capillary tube as the apparatus cools. The atmospheric pressure at the time of
the measurement should be recorded. For measurements under vacuum, a vacuum
distillation setup is required.

Density Measurement

The density of solid n-heptadecanenitrile can be determined by the displacement method.
Methodology:

Mass Measurement: The mass of a sample of n-heptadecanenitrile is accurately measured
using an analytical balance.

Volume Measurement: A graduated cylinder is partially filled with a liquid in which n-
heptadecanenitrile is insoluble (e.g., water, given its low solubility). The initial volume of the
liquid is recorded. The weighed solid is then carefully added to the graduated cylinder,
ensuring it is fully submerged. The final volume is recorded.

Calculation: The volume of the solid is the difference between the final and initial liquid
levels. The density is calculated by dividing the mass of the solid by its determined volume.

Refractive Index Measurement

Since n-heptadecanenitrile is a solid at room temperature, its refractive index is measured in
the molten state at a controlled temperature.

Methodology:
o Apparatus: A calibrated refractometer with a temperature-controlled prism is used.
o Sample Preparation: A small sample of n-heptadecanenitrile is melted.

e Procedure: A few drops of the molten sample are placed on the prism of the refractometer.
The prism is closed, and the sample is allowed to reach thermal equilibrium at the specified
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temperature.

o Determination: Light is passed through the sample, and the refractive index is read from the
instrument's scale. The temperature at which the measurement is taken must be recorded.

Industrial Production and Utilization Pathway of
Fatty Nitriles

While specific biological signaling pathways for n-heptadecanenitrile are not well-
documented, its industrial synthesis and subsequent chemical transformations represent a
critical pathway for this class of molecules. Fatty nitriles are important intermediates in the
production of fatty amines, which have widespread applications as surfactants, corrosion
inhibitors, and fabric softeners.[6][7]
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Caption: Industrial synthesis of n-heptadecanenitrile and its conversion to downstream
products.

This pathway illustrates the conversion of a fatty acid (heptadecanoic acid) and ammonia into
n-heptadecanenitrile.[6][8][9] This reaction is typically carried out at high temperatures in the
presence of a catalyst. The resulting fatty nitrile is a key intermediate that can be
hydrogenated, often using a nickel catalyst, to produce the corresponding primary fatty amine
(heptadecylamine).[8] This primary amine can then be further derivatized to produce valuable
commercial products such as quaternary ammonium salts and amine oxides, which are widely
used as surfactants and in other applications.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b7822307?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6645552/
https://pubs.acs.org/doi/10.1021/acsomega.7b01502
https://www.benchchem.com/product/b7822307?utm_src=pdf-body-img
https://www.benchchem.com/product/b7822307?utm_src=pdf-body
https://www.benchchem.com/product/b7822307?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6645552/
https://www.researchgate.net/figure/Pathways-to-produce-fatty-amines_fig1_321839721
https://www.tue.nl/en/news-and-events/news-overview/23-11-2023-production-of-fatty-nitriles-from-fatty-acids-fundamentals-and-alternative-production-routes
https://www.researchgate.net/figure/Pathways-to-produce-fatty-amines_fig1_321839721
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7822307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

n-Heptadecanenitrile is a long-chain aliphatic nitrile with well-defined physical properties that
are critical for its application in chemical synthesis and industry. While detailed experimental
protocols for this specific compound are not readily available in public literature, established
methodologies for organic compounds provide a solid framework for their determination. The
industrial pathway from fatty acids to fatty amines highlights the significance of n-
heptadecanenitrile as a chemical intermediate. Further research into the potential biological
activities and metabolic pathways of long-chain aliphatic nitriles may reveal new applications
for this class of molecules in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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